Cas no 90679-50-8 (2,4,6-Trimethyl-3,5-bis(trifluoromethyl)aniline)

• Product Name: 2,4,6-Trimethyl-3,5-bis(trifluoromethyl)aniline
• CAS No: 90679-50-8
• MF: C₁₁H₁₁F₆N
• MW: 271.202163934708
• CID: 2812583
• PubChem ID: 71327551
• Update Time: 2025-04-21

2,4,6-Trimethyl-3,5-bis(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• DTXSID70756608
• 2,4,6-Trimethyl-3,5-bis(trifluoromethyl)aniline
• 90679-50-8

• Inchi： 1S/C11H11F6N/c1-4-7(10(12,13)14)5(2)9(18)6(3)8(4)11(15,16)17/h18H2,1-3H3
• InChI Key： ZVVAPHHZCGWDPG-UHFFFAOYSA-N
• SMILES： FC(C1C(C)=C(C(C)=C(C(F)(F)F)C=1C)N)(F)F

Computed Properties

• Exact Mass: 271.07956833Da
• Monoisotopic Mass: 271.07956833Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 26Ų